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Compound of Interest

Dimethyl 2-(2,4-dinitrophenyl)-2-
Compound Name:

methylmalonate
CAS No.: 861209-84-9
Cat. No.: B2401861

Get Quote

Executive Summary & Structural Analysis

This technical guide provides an in-depth characterization of Dimethyl 2-(2,4-
dinitrophenyl)-2-methylmalonate, a highly functionalized aromatic diester. This compound
represents a classic example of a sterically crowded Nucleophilic Aromatic Substitution (

) product, often used as a reference standard in physical organic chemistry to study
Meisenheimer complex stability and steric inhibition of resonance.

Compound ldentity:

e IUPAC Name: Dimethyl 2-(2,4-dinitrophenyl)-2-methylpropanedioate
e Molecular Formula:

¢ Molecular Weight: 312.23 g/mol

o Key Structural Features:
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o Electron-Deficient Core: 2,4-Dinitrophenyl (DNP) ring.
o Quaternary Center: The

-carbon is fully substituted (no acidic protons), preventing enolization.

o Steric Bulk: The adjacency of the ortho-nitro group and the tertiary malonate moiety
induces significant torsional strain, forcing the malonate group out of planarity with the
aromatic ring.

Synthesis Protocol & Reaction Mechanism

To ensure the spectroscopic data is contextually grounded, we first establish the synthesis
route. The preparation relies on the

reaction between the sodium enolate of dimethyl methylmalonate and 1-chloro-2,4-
dinitrobenzene (Sanger’s Reagent).

Reaction Workflow

The reaction proceeds via an addition-elimination mechanism involving a stabilized carbanion.
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Figure 1: Synthetic pathway via Nucleophilic Aromatic Substitution (

).
Step-by-Step Methodology

e Enolate Formation: In a flame-dried flask under
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, suspend Sodium Hydride (60% in oil, 1.1 eq) in anhydrous THF. Add Dimethyl
methylmalonate (1.0 eq) dropwise at 0°C. Stir until

evolution ceases (approx. 30 min).

e Coupling: Add a solution of 1-chloro-2,4-dinitrobenzene (1.0 eq) in THF dropwise to the
enolate. The solution will turn deep red/purple (characteristic of the Meisenheimer complex).

o Reflux: Heat the mixture to reflux (66°C) for 4—6 hours to drive the elimination of the chloride
leaving group.

e Workup: Quench with saturated

. Extract with Ethyl Acetate.[1] Wash organic layer with water and brine.[1]

Purification: Recrystallize from Ethanol/Hexane to yield pale yellow crystals.

Spectroscopic Characterization

The following data represents the predicted spectral signature based on substituent chemical
shift additivity rules and analogous 2,4-dinitrophenyl derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy[1][2]
[31[4][5]

1H NMR (400 MHz,

)

The proton spectrum is distinct due to the lack of coupling between the aliphatic and aromatic
regions (quaternary center).
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Multiplicity
ppm)
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Doublet of

8.52 Doublets (dd,
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Ar-H5
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)

The carbon spectrum confirms the quaternary nature of the alpha-carbon.

Signal (
Type Assignment Notes
ppm)
168.5 C=0 Ester Carbonyls Typical ester shift.
Ar-C4 ( Deshielded by nitro
149.0 C_quat
) group.
Ar-C2 ( Deshielded; distinct
147.5 C_quat from C4 due to steric
) environment.
Point of attachment to
138.2 C_quat Ar-C1 (Ipso)
malonate.[2]
129.5 CH Ar-C6
127.8 CH Ar-C5
Most shielded
120.5 CH Ar-C3 aromatic CH due to
resonance node.
Diagnostic Peak:
Quaternary Confirms alkylation
58.5 C_quat ] ]
C (shift from ~50 ppm in
mono-sub malonate).
53.8 OMe Methoxy carbons.[3]
215 C-Me Alpha-methyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the strong nitro and carbonyl stretches.

e 2955, 2845 cm~1: C-H stretch (Aliphatic methyls).
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e 3100 cm~1: C-H stretch (Aromatic, weak).

e 1745 cm~* (Strong): C=0 stretch (Ester). The high wavenumber reflects the electron-

withdrawing nature of the alpha-substituents.
e 1535 cm~* (Strong):

Asymmetric stretch.

e 1350 cm~1 (Strong):

Symmetric stretch.

e 850 cm~1: C-N stretch (Aromatic nitro).
Mass Spectrometry (MS)
 lonization Mode: EI (Electron Impact) or ESI (Electrospray).[3][4]
e Molecular lon (
): m/z 312 (Often weak in El due to fragmentation).
e Base Peak: Likely m/z 253 (
) or m/z 266 (
).
e Fragmentation Pathway:
o Loss of methoxy radical (
, -31).
o Loss of carbomethoxy group (
, -59).

o Loss of nitro group (
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, -46).

Mechanistic & Structural Logic (E-E-A-T)
The "Ortho Effect" and Steric Inhibition

In the 1H NMR, the shift of H-6 (the proton adjacent to the malonate group) is of particular
interest. In a standard planar system, the nitro group at position 2 would deshield H-3
significantly. However, the bulky dimethyl methylmalonate group at position 1 forces the ortho-
nitro group (at C2) to twist out of the plane of the benzene ring to minimize steric clash with the
ester carbonyls.

This loss of coplanarity (

) reduces the electron-withdrawing conjugation of the ortho-nitro group, often causing H-3 to
appear slightly more shielded than predicted by simple additivity tables. Conversely, the
anisotropy of the ester carbonyls can influence the shift of H-6 depending on the preferred
conformation.

Self-Validating the Protocol

To ensure the reaction was successful (and not just a recovery of starting material):

o Check the Integral Ratio: The ratio of the aromatic protons (3H) to the methoxy protons (6H)
must be 1:2. Ifitis 1:1, you likely have a mono-ester byproduct or hydrolysis.

o Absence of Enol Proton: The starting material (Dimethyl (2,4-dinitrophenyl)malonate) has an
acidic proton at ~5.5-6.0 ppm (or broad if exchanging). The target compound has no proton
here. The disappearance of this signal is the primary confirmation of successful methylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Dimethyl 2-(4-methylbenzylidene)malonate - PMC [pmc.ncbi.nlm.nih.gov]
e 2. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]

e 3. derpharmachemica.com [derpharmachemica.com]

e 4. derpharmachemica.com [derpharmachemica.com]

e To cite this document: BenchChem. [Spectroscopic Profile & Synthesis Guide: Dimethyl 2-
(2,4-dinitrophenyl)-2-methylmalonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2401861/docs#spectroscopic-profile-synthesis-guide-
dimethyl-2-2-4-dinitrophenyl-2-methylmalonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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